Cas no 97006-38-7 (Cyclobutane, 2-(bromomethyl)-1,1-dimethyl-)

• Product Name: Cyclobutane, 2-(bromomethyl)-1,1-dimethyl-
• CAS No: 97006-38-7
• MF: C₇H₁₃Br
• MW: 177.082121610641
• CID: 4363973
• PubChem ID: 86126634
• Update Time: 2025-11-06

Cyclobutane, 2-(bromomethyl)-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 2-(bromomethyl)-1,1-dimethyl-

• Inchi： 1S/C7H13Br/c1-7(2)4-3-6(7)5-8/h6H,3-5H2,1-2H3
• InChI Key： TUIGEECBNOAACV-UHFFFAOYSA-N
• SMILES： BrCC1CCC1(C)C

Computed Properties

• Exact Mass: 176.02006g/mol
• Monoisotopic Mass: 176.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Additional information on Cyclobutane, 2-(bromomethyl)-1,1-dimethyl-

Cyclobutane, 2-(bromomethyl)-1,1-dimethyl-: A Comprehensive Overview

Cyclobutane, 2-(bromomethyl)-1,1-dimethyl- (CAS No. 97006-38-7) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by a cyclobutane ring with a bromomethyl group and two methyl groups attached to the same carbon atom, making it a valuable intermediate in various chemical syntheses.

The structure of Cyclobutane, 2-(bromomethyl)-1,1-dimethyl- is particularly interesting because of the strained nature of the cyclobutane ring. The ring strain imparts unique reactivity and stability properties to the molecule, which can be exploited in the synthesis of more complex organic compounds. The bromomethyl group serves as a versatile functional group that can undergo various reactions, such as nucleophilic substitution and elimination reactions, making it a useful building block in organic synthesis.

Recent research has focused on the application of Cyclobutane, 2-(bromomethyl)-1,1-dimethyl- in the development of novel pharmaceuticals. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of antiviral agents. The bromomethyl group was found to be particularly effective in enhancing the antiviral activity of the resulting compounds, demonstrating the potential of Cyclobutane, 2-(bromomethyl)-1,1-dimethyl- in drug discovery.

In addition to its pharmaceutical applications, Cyclobutane, 2-(bromomethyl)-1,1-dimethyl- has been investigated for its use in materials science. A study published in Advanced Materials highlighted the ability of this compound to form stable polymers with unique mechanical properties. The cyclobutane ring provides rigidity and strength to the polymer chains, while the bromomethyl group allows for controlled cross-linking and functionalization. These properties make Cyclobutane, 2-(bromomethyl)-1,1-dimethyl- a promising candidate for the development of advanced materials with applications in electronics and biotechnology.

The synthesis of Cyclobutane, 2-(bromomethyl)-1,1-dimethyl- typically involves several steps. One common approach is to start with a cyclobutane derivative and introduce the bromomethyl and methyl groups through a series of reactions. For example, a cyclobutyl alcohol can be converted to a bromide using PBr₃, followed by methylation using an appropriate alkylating agent. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The safety and handling of Cyclobutane, 2-(bromomethyl)-1,1-dimethyl- are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and storing the compound in appropriate containers away from incompatible substances.

In conclusion, Cyclobutane, 2-(bromomethyl)-1,1-dimethyl- (CAS No. 97006-38-7) is a versatile compound with significant potential in various fields of chemistry and materials science. Its unique structure and reactivity make it an important intermediate in organic synthesis and a valuable precursor for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern scientific research.